Cas no 27165-07-7 (Benzenediazonium,2-methyl-5-nitro-)

• Product Name: Benzenediazonium,2-methyl-5-nitro-
• CAS No: 27165-07-7
• MF: C₇H₆N₃O₂
• MW: 164.141440868378
• CID: 279047
• PubChem ID: 105775
• Update Time: 2025-04-19

Benzenediazonium,2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenediazonium,2-methyl-5-nitro-
• 2-METHOXY-5-NITROBENZENEDIAZONIUM
• 2-methyl-5-nitrobenzenediazonium
• 27165-07-7
• EINECS 248-280-5
• NS00049066
• DTXSID90865342
• Benzenediazonium, 2-methyl-5-nitro-
• SCHEMBL6650087

• Inchi： 1S/C7H6N3O2/c1-5-2-3-6(10(11)12)4-7(5)9-8/h2-4H,1H3/q+1
• InChI Key： BTODPCCUJFGIMS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)[N+]#N)=O

Computed Properties

• Exact Mass: 164.04608
• Monoisotopic Mass: 164.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 71.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes